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Compound of Interest

Compound Name: 2-Chloro-8-ethyl-4-methylquinoline

Cat. No.: B12110456

Get Quote

Technical Application Note: Functionalization Strategies for 2-Chloro-8-ethyl-4-
methylquinoline in Drug Discovery

Executive Summary
This guide details the utility of 2-Chloro-8-ethyl-4-methylquinoline (CAS: 1707378-93-5) as a

scaffold in medicinal chemistry. Unlike simple quinolines, this trisubstituted intermediate offers a

unique balance of reactivity and physicochemical modulation. The 2-chloro position serves as a

highly reactive electrophile for diversity-oriented synthesis, while the 4-methyl and 8-ethyl

groups provide steric bulk and lipophilicity (LogP) adjustments critical for optimizing ADME

(Absorption, Distribution, Metabolism, Excretion) profiles. This note provides validated

protocols for transforming this intermediate into high-value bioactive pharmacophores via

Nucleophilic Aromatic Substitution (

) and Palladium-catalyzed cross-coupling.

Chemical Profile & Strategic Value
Physicochemical Properties

Molecular Formula:
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Molecular Weight: 205.68 g/mol

Calculated LogP (cLogP): ~3.8 (High lipophilicity due to ethyl/methyl groups)

Key Reactivity: The C2-Cl bond is activated by the ring nitrogen, making it susceptible to

nucleophilic attack, though slightly deactivated sterically compared to unsubstituted 2-

chloroquinoline.

Structural Logic in Drug Design
8-Ethyl Group: Introduces steric bulk near the quinoline nitrogen. This can reduce metabolic

oxidation at the nitrogen (N-oxide formation) and improve selectivity by clashing with smaller

binding pockets in off-target proteins.

4-Methyl Group: Blocks the C4 position from metabolic attack (e.g., oxidation) and forces

out-of-plane twisting in biaryl systems, potentially improving solubility.

Validated Experimental Protocols
Protocol A: Amination via Nucleophilic Aromatic
Substitution ( )
Target: Synthesis of 2-amino-8-ethyl-4-methylquinoline derivatives (Kinase Inhibitor Scaffolds).

Context: The 2-chloro position is sufficiently electrophilic to react with primary and secondary

amines without transition metal catalysis, provided high temperatures or acidic catalysis are

used.

Materials:

Substrate: 2-Chloro-8-ethyl-4-methylquinoline (1.0 eq)

Nucleophile: Primary or Secondary Amine (e.g., Morpholine, Aniline derivative) (1.2 - 1.5 eq)

Solvent: N-Methyl-2-pyrrolidone (NMP) or Ethoxyethanol

Base/Catalyst:
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(2.0 eq) or p-Toluenesulfonic acid (0.1 eq for acid catalysis)

Step-by-Step Methodology:

Preparation: In a 25 mL pressure vial, dissolve 205 mg (1.0 mmol) of 2-Chloro-8-ethyl-4-
methylquinoline in 3 mL of NMP.

Addition: Add 1.2 mmol of the amine. If the amine is a salt (e.g., hydrochloride), add 2.5

mmol of diisopropylethylamine (DIPEA).

Reaction: Seal the vial and heat to 120°C - 140°C for 4–12 hours.

Note: Reaction progress must be monitored by LC-MS. The steric bulk of the 8-ethyl group

may slow kinetics compared to 2-chloroquinoline; if conversion is <50% after 4 hours,

increase temperature to 160°C.

Work-up: Cool to room temperature. Pour the mixture into 20 mL of ice-water.

Solid Product: Filter the precipitate, wash with water, and dry.[1]

Oily Product: Extract with Ethyl Acetate (3 x 10 mL). Wash organics with brine, dry over

, and concentrate.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Data Summary: Solvent Effects on Yield

Solvent Temperature Yield (Morpholine) Notes

Ethanol 78°C (Reflux) < 10%
Too low temp for

activation.

NMP 140°C 88% Optimal conversion.

DMF 140°C 82%
Difficult to remove

trace solvent.

Toluene 110°C 45%
Poor solubility of polar

intermediates.
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Protocol B: Suzuki-Miyaura Cross-Coupling
Target: Synthesis of 2-aryl-8-ethyl-4-methylquinolines (Biaryl Pharmacophores).

Context: For carbon-carbon bond formation,

is ineffective. Palladium catalysis is required. The 8-ethyl group creates steric hindrance near
the reaction center, necessitating active phosphine ligands.

Materials:

Substrate: 2-Chloro-8-ethyl-4-methylquinoline (1.0 eq)

Boronic Acid: Arylboronic acid (1.2 eq)

Catalyst:

(5 mol%) + XPhos (10 mol%) OR

(5 mol%)

Base:

(2.0 M aq, 3.0 eq)

Solvent: 1,4-Dioxane / Water (4:1)

Step-by-Step Methodology:

Degassing: Charge a microwave vial with the quinoline (1.0 mmol), boronic acid (1.2 mmol),

and base. Add solvents (dioxane/water) and sparge with Argon for 5 minutes.

Catalyst Addition: Add the Pd catalyst and ligand quickly under Argon flow. Seal the vial

immediately.

Reaction: Heat to 100°C for 2–4 hours (conventional heating) or 120°C for 30 mins

(Microwave).

Work-up: Filter through a Celite pad to remove Pd black. Dilute with EtOAc, wash with water

and brine.
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Purification: Column chromatography.

Mechanistic & Structural Visualization
The following diagram illustrates the synthesis of the intermediate and its divergent reactivity

pathways.
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Caption: Synthesis and divergent functionalization pathways of 2-Chloro-8-ethyl-4-
methylquinoline.

Safety & Handling (MSDS Summary)
Hazards:

H315/H319: Causes skin and serious eye irritation. The 2-chloro moiety is an alkylating

agent; handle with gloves.

H335: May cause respiratory irritation. Avoid dust inhalation.

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Moisture sensitive

(hydrolysis of C-Cl bond is slow but possible over long periods).

Waste Disposal: Halogenated organic waste. Do not mix with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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